N-[3-(1-azepanyl)propyl]-4-(methylthio)benzenesulfonamide
Description
Synthesis Analysis
The synthesis of related benzenesulfonamide compounds typically involves specific reactions tailored to introduce sulfonamide groups into the desired molecular framework. For example, compounds such as N-(5-acetyl-4-methylpyrimidin-2-yl)benzenesulfonamide are synthesized and structurally characterized, demonstrating the methodologies for incorporating sulfonamide groups into complex molecules (Reham A. Mohamed-Ezzat et al., 2023).
Molecular Structure Analysis
The molecular structure of sulfonamide derivatives often includes significant interactions such as π–π interactions and hydrogen-bonding, contributing to their stability and reactivity. For instance, the crystal structure analysis of similar compounds reveals how molecular chains are formed through these interactions, influencing the overall molecular architecture (Reham A. Mohamed-Ezzat et al., 2023).
Chemical Reactions and Properties
Chemical reactions involving benzenesulfonamides can lead to various derivatives with different properties. The reactivity of these compounds under different conditions can yield a range of products, showcasing their versatile chemical behavior. For example, structural reorganizations in sulfanyl-substituted aza-trienes demonstrate the dynamic chemical reactions these compounds can undergo (N. Nedolya et al., 2014).
Physical Properties Analysis
The physical properties of benzenesulfonamide derivatives, such as solubility, melting points, and crystallinity, are crucial for their application in various fields. These properties are determined by the molecular structure and the specific functional groups present in the compound.
Chemical Properties Analysis
The chemical properties, including acidity, basicity, reactivity with various reagents, and stability under different conditions, define the applicability of sulfonamide compounds in chemical synthesis and potential pharmaceutical applications. The detailed investigation of these properties is essential for understanding the compound's behavior in chemical reactions and its interaction with biological systems.
properties
IUPAC Name |
N-[3-(azepan-1-yl)propyl]-4-methylsulfanylbenzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26N2O2S2/c1-21-15-7-9-16(10-8-15)22(19,20)17-11-6-14-18-12-4-2-3-5-13-18/h7-10,17H,2-6,11-14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEMFESNRXXYDIE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)S(=O)(=O)NCCCN2CCCCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26N2O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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